Cas no 2803757-33-5 (L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]-)
L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]-
-
- Inchi: 1S/C11H13N3O4/c1-2-5-18-11(17)14-9(10(15)16)6-8-3-4-12-7-13-8/h2-4,7,9H,1,5-6H2,(H,14,17)(H,15,16)/t9-/m0/s1
- InChI Key: AJYCXLRWMGXQDK-VIFPVBQESA-N
- SMILES: [C@H](C(=O)O)(NC(=O)OCC=C)CC1=NC=NC=C1
Experimental Properties
- Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 467.0±45.0 °C(Predicted)
- pka: 3.54±0.10(Predicted)
L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37419862-0.05g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 0.05g |
$1332.0 | 2025-03-16 | |
| Enamine | EN300-37419862-0.1g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 0.1g |
$1396.0 | 2025-03-16 | |
| Enamine | EN300-37419862-0.25g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 0.25g |
$1459.0 | 2025-03-16 | |
| Enamine | EN300-37419862-0.5g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 0.5g |
$1522.0 | 2025-03-16 | |
| Enamine | EN300-37419862-1.0g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 1.0g |
$1586.0 | 2025-03-16 | |
| Enamine | EN300-37419862-2.5g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 2.5g |
$3110.0 | 2025-03-16 | |
| Enamine | EN300-37419862-5.0g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 5.0g |
$4599.0 | 2025-03-16 | |
| Enamine | EN300-37419862-10.0g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid |
2803757-33-5 | 95.0% | 10.0g |
$6819.0 | 2025-03-16 |
L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]-
L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- (CAS No. 2803757-33-5): A Comprehensive Overview
L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- (CAS No. 2803757-33-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-phenylalanine, an essential amino acid that plays a crucial role in protein synthesis and various physiological processes. The unique structure of N-[(2-propen-1-yloxy)carbonyl]-L-phenylalanine makes it a valuable candidate for the development of novel therapeutic agents and as a building block in the synthesis of more complex molecules.
The chemical structure of L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- features an L-phenylalanine backbone with an N-substituted (2-propen-1-yloxy)carbonyl group. This substitution introduces a vinyl ether functionality, which can significantly influence the compound's reactivity and biological activity. The presence of this functional group allows for a wide range of chemical modifications, making it a versatile intermediate in organic synthesis.
Recent studies have highlighted the potential applications of N-[(2-propen-1-yloxy)carbonyl]-L-phenylalanine in drug discovery and development. One notable area of research is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The (2-propen-1-yloxy)carbonyl group can be designed to release the active L-phenylalanine moiety under specific physiological conditions, thereby enhancing the drug's efficacy and reducing side effects.
In addition to its potential as a prodrug, L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- has been investigated for its role in peptide synthesis. Peptides are essential biomolecules with diverse biological functions, including hormone regulation, immune response modulation, and enzyme activity. The ability to introduce specific functional groups into peptides can significantly enhance their therapeutic potential. The vinyl ether functionality in N-[(2-propen-1-yloxy)carbonyl]-L-phenylalanine provides a convenient handle for conjugation with other molecules, such as targeting ligands or imaging agents.
The synthetic route to L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- involves several well-established chemical transformations. Typically, the synthesis begins with the protection of the amino group of L-phenylalanine using a suitable protecting group, such as tert-butyloxycarbonyl (Boc). The protected amino acid is then reacted with 2-chloroethyl vinyl ether to introduce the (2-propen-1-yloxy)carbonyl group. Finally, deprotection under mild conditions yields the desired product. This synthetic strategy ensures high purity and yield, making it suitable for large-scale production.
The physicochemical properties of N-[(2-propen-1-yloxy)carbonyl]-L-phenylalanine have been extensively characterized. It is a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical parameters have been determined through standard analytical techniques, providing valuable data for quality control and formulation development.
In terms of biological activity, preliminary studies have shown that L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- exhibits promising properties as a modulator of protein-protein interactions. Protein-protein interactions are critical for many cellular processes, and their dysregulation is often associated with various diseases. By targeting these interactions, small molecules like N-[(2-propen-1-yloxy)carbonyl]-L-phenylalanine can potentially offer new therapeutic strategies for conditions such as cancer and neurodegenerative disorders.
To further explore the potential applications of L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]-, ongoing research is focusing on its pharmacokinetic and pharmacodynamic properties. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted in living systems. Additionally, efforts are being made to optimize its bioavailability and stability under different conditions.
In conclusion, L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]- (CAS No. 2803757-33-5) represents an exciting compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile functional groups make it an attractive candidate for the development of novel therapeutics and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing our understanding of complex biological systems and improving human health.
2803757-33-5 (L-Phenylalanine, N-[(2-propen-1-yloxy)carbonyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)